![molecular formula C14H18FN3O3 B7570712 2-[4-(2-Carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid](/img/structure/B7570712.png)
2-[4-(2-Carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(2-Carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). This enzyme is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in the regulation of neuronal excitability in the central nervous system. By inhibiting GABA-AT, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic benefits in a range of neurological and psychiatric disorders.
Mechanism of Action
The mechanism of action of 2-[4-(2-Carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid involves the inhibition of GABA-AT, which leads to increased levels of GABA in the brain. GABA is an inhibitory neurotransmitter that acts to reduce neuronal excitability, and its dysfunction has been implicated in a range of neurological and psychiatric disorders. By enhancing GABAergic neurotransmission, this compound may help to restore normal brain function and alleviate symptoms of these disorders.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in preclinical models. In addition to its effects on GABAergic neurotransmission, this compound has been shown to modulate other neurotransmitter systems, including dopamine and glutamate. It has also been shown to have anti-inflammatory properties and to promote neuroprotection in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[4-(2-Carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid is its high selectivity for GABA-AT, which makes it a valuable tool for studying the role of GABA in various physiological and pathological processes. However, the use of this compound in laboratory experiments is limited by its relatively low solubility in aqueous solutions, which can make it difficult to administer to animals or to use in in vitro assays.
Future Directions
There are several potential future directions for research on 2-[4-(2-Carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid. One area of interest is the development of new formulations or delivery methods that can improve the solubility and bioavailability of the compound. Another area of interest is the investigation of the long-term effects of this compound on brain function and behavior, as well as its potential as a therapeutic agent for a range of neurological and psychiatric disorders. Finally, the development of more selective and potent inhibitors of GABA-AT may provide new insights into the role of GABA in the brain and lead to the development of novel treatments for these disorders.
Synthesis Methods
2-[4-(2-Carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid can be synthesized using a multi-step process that involves the reaction of 4-fluoro-2-nitrobenzoic acid with piperazine, followed by the reduction of the resulting nitro compound to the corresponding amine. The amine is then coupled with 2-bromoacetic acid to yield this compound. The synthesis of this compound has been optimized to improve the yield and purity of the compound, making it a valuable tool for scientific research.
Scientific Research Applications
2-[4-(2-Carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid has been extensively studied in preclinical models of various neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. In animal models of epilepsy, this compound has been shown to reduce seizure activity and increase seizure threshold, suggesting that it may have antiepileptic properties. Similarly, this compound has been shown to reduce drug-seeking behavior in animal models of addiction, indicating that it may have potential as a treatment for substance use disorders.
Properties
IUPAC Name |
2-[4-(2-carbamoyl-4-fluorophenyl)piperazin-1-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FN3O3/c1-9(14(20)21)17-4-6-18(7-5-17)12-3-2-10(15)8-11(12)13(16)19/h2-3,8-9H,4-7H2,1H3,(H2,16,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONABLTZHNDTKAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1CCN(CC1)C2=C(C=C(C=C2)F)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.